Cas no 532-34-3 (Butopyronoxyl)

• Product Name: Butopyronoxyl
• CAS No: 532-34-3
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• MDL: MFCD00006574
• CID: 370880
• PubChem ID: 10760
• Update Time: 2025-10-31

Butopyronoxyl Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-6-carboxylicacid, 3,4-dihydro-2,2-dimethyl-4-oxo-, butyl ester
• BUTOPYRONOXYL
• butyl 2,2-dimethyl-4-oxo-3H-pyran-6-carboxylate
• Butylmesityloxideoxalate
• Indalon
• Indalone
• 3,4-Dihydro-2,2-dimethyl-4-oxo-2H-pyran-6-carboxylic Acid Butyl Ester
• butopyranoxyl
• buty
• butyl 2,2-dimethyl-3,4-dihydro-4-oxo-2H-pyran-6-carboxylate
• butyl 2,2-dimethyl-4-oxo-3,4-dihydro-2H-pyran-6-carboxylate
• butyl 3,4-dihydro-2,2-dimethyl-4-oxo-2H-pyran-6-carboxylate
• Butyl mesityl oxide
• butyl-3,4-dihydro-2,2-dimethyl-4-oxo-2H-pyran-6-carboxylate
• Dihydropyrone
• ENT 9
• n-Butylmesityloxid oxalate
• BUTOPYRONOXYL [HSDB]
• 4I5PG5VZ0V
• NS00022308
• NSC-404420
• 4-Pyrone-2-carboxylic acid, 5,6-dihydro-6,6-dimethyl-, butyl ester
• VS-08566
• 2-Carbo-n-butoxy-6,6-dihydro-1,4-pyrone
• 3,4-Dihydro-2,2-dimethyl-4-oxo-2H-pyran-6-carboxylic acid, n-butyl ester
• Caswell No. 128
• 2-Carbo-N-butoxy-6,6-dimethyl-5,6-dihydro-1,4-pyrone
• EINECS 208-535-3
• BUTOPYRONOXYL [MART.]
• Butyl dihydro-6,6-dimethyl-4-oxopyran-2-carboxylate
• NSC5750
• alpha,alpha-Dimethyl-alpha'-carboxydihydro-gamma-pyrone butyl ester
• AKOS024307461
• 2,3-dihydro-4-pyrone
• alpha,alpha-Dimethyl-alpha'-carbobutoxy-dihydro-gamma-pyrone
• HY-B1575
• CHEMBL2106142
• CHEBI:82262
• AI3-00009
• BRN 0160461
• NSC-5750
• SR-01000883986
• SR-01000883986-1
• Butyl mesityl oxide oxalate
• Butyl 2,2-dimethyl-4-oxo-3,4-dihydro-2H-pyran-6-carboxylate #
• Butyl 3,2-dimethyl-4-oxo-2H-pyran-6-carboxylate
• n-Butyl mesityl oxide oxalate
• 4-18-00-05345 (Beilstein Handbook Reference)
• Butyldimethyldihydro-gamma-pyrone carboxylate
• Butyl 5,6-dihydro-6,6-dimethyl-4-oxo-4H-pyran-2-carboxylate
• NSC 404420
• Butyldimethyldihydro-.gamma.-pyrone carboxylate
• Butyl 3,2-dimethyl-4-oxo-1-2H-pyran-6-carboxylate
• CS-0013468
• SCHEMBL121985
• 532-34-3
• WLN: T6O DV BUTJ F1 F1
• 2,2-Dimethyl-6-carbobutoxy-2,3-dihydro-4-pyrone
• 2H-Pyran-6-carboxylic acid,4-dihydro-2,2-dimethyl-4-oxo-, butyl ester
• HSDB 1526
• Butopyronoxyl [USP]
• n-Butyl ester of 3,2-dimethyl-4-oxo-2H-pyran-6-carboxylic acid
• FT-0632324
• EN300-258169
• Butyl 3,4-dihydro-2,2-dimethyl-4-oxo-1-2H-pyran-6-carboxylate
• BMOO
• n-Butyl ester of 3,4-dihydro-2,2-dimethyl-4-oxo-2H-pyran-6-carboxylic acid
• DTXSID2040319
• Q15632775
• 3,2-dimethyl-4-oxo-2H-pyran-6-carboxylic acid, n-butyl ester
• n-Butyl-3,4-dihydro-2,2-dimethyl-4-oxo-1,2H-pyran-6-carboxylate
• D0550
• EPA Pesticide Chemical Code 046801
• NSC404420
• C19142
• D89678
• Butylmesityl oxide oxalate
• BUTOPYRONOXYL [MI]
• Butyl dimethyl dihydro-pyrone carboxylate
• MFCD00006574
• .alpha.,.alpha.-Dimethyl-.alpha.'-carbobutoxy-dihydro-.gamma.-pyrone
• Indalone; NSC 404420; NSC 5750;BMOO
• UNII-4I5PG5VZ0V
• 2H-Pyran-6-carboxylic acid, 3,4-dihydro-2,2-dimethyl-4-oxo-, butyl ester
• BBL027596
• STL373130
• DB-052276
• Butopyronoxyl

• MDL： MFCD00006574
• Inchi： 1S/C12H18O4/c1-4-5-6-15-11(14)10-7-9(13)8-12(2,3)16-10/h7H,4-6,8H2,1-3H3
• InChI Key： OKIJSNGRQAOIGZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCCCC)=CC(CC1(C)C)=O

Computed Properties

• Exact Mass: 226.12100
• Monoisotopic Mass: 226.120509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.054 g/mL at 25 °C(lit.)
• Melting Point: 25°C
• Boiling Point: bp760 256-270°
• Flash Point: >230 °F
• Refractive Index: n20/D 1.477(lit.)
• PSA: 52.60000
• LogP: 1.98160
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Butopyronoxyl Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• WGK Germany：3
• Hazard Category Code： 38
• Safety Instruction： 37/39
• RTECS：UP7000000
• Storage Condition：Warehouse ventilation and low temperature drying
• Toxicity：LD50 in mice, rats (ml/kg): 11.6, 7.4 orally (Draize)
• Risk Phrases：R38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones

Additional information on Butopyronoxyl

Butopyronoxyl (CAS No. 532-34-3): A Comprehensive Overview

Butopyronoxyl, identified by the CAS registry number 532-34-3, is a compound of significant interest in various scientific and industrial applications. This compound, with its unique chemical structure, has garnered attention due to its potential in fields ranging from materials science to pharmacology. In this article, we delve into the properties, applications, and recent advancements associated with Butopyronoxyl, providing a detailed and up-to-date analysis.

The chemical structure of Butopyronoxyl is characterized by its pyranone ring and substituents, which contribute to its versatile reactivity and functionality. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, particularly in the development of high-performance polymers. Researchers have demonstrated that Butopyronoxyl can serve as a building block for creating biodegradable polymers, which are increasingly sought after in the context of environmental sustainability.

One of the most promising applications of Butopyronoxyl lies in its use as a chelating agent. Its ability to form stable complexes with metal ions has made it valuable in processes such as water treatment and metal recovery. For instance, recent research has shown that Butopyronoxyl can effectively remove heavy metals like lead and cadmium from industrial effluents, offering a cost-effective solution to environmental pollution.

In the pharmaceutical industry, Butopyronoxyl has been explored for its potential as an intermediate in drug synthesis. Its ability to act as a ligand in metalloenzyme mimics has opened new avenues for drug design. For example, studies have shown that derivatives of Butopyronoxyl can inhibit certain enzymes involved in disease pathways, making them promising candidates for therapeutic interventions.

The synthesis of Butopyronoxyl involves a multi-step process that typically includes oxidation and cyclization reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. These improvements are crucial for scaling up production to meet the growing demand across various industries.

From an environmental standpoint, the biodegradability of Butopyronoxyl has been a subject of interest. Studies indicate that under specific conditions, such as those found in composting environments, Butopyronoxyl can degrade into innocuous byproducts, reducing its ecological footprint. This property is particularly advantageous for applications where eco-friendliness is a priority.

In conclusion, Butopyronoxyl (CAS No. 532-34-3) is a compound with multifaceted applications and ongoing research potential. Its role as a precursor in polymer synthesis, chelating agent in environmental remediation, and intermediate in drug development underscores its importance across diverse fields. As research continues to uncover new properties and applications, Butopyronoxyl is poised to play an even greater role in advancing technological and scientific progress.